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Compound of Interest

Compound Name: MG149

Cat. No.: B15607072

Get Quote

For researchers and drug development professionals, the proper disposal of chemical reagents

is a critical component of laboratory safety and environmental responsibility. While specific

disposal procedures for MG149, a selective and potent Tip60 histone acetyltransferase (HAT)

inhibitor, are not readily available in public documentation, established principles of hazardous

waste management provide a clear framework for its safe handling and disposal.[1][2][3][4][5]

This guide outlines the essential steps and precautions to ensure the compliant disposal of

MG149, safeguarding both laboratory personnel and the environment.

At the forefront of any chemical disposal plan is consultation with your institution's

Environmental Health and Safety (EHS) department. EHS professionals are equipped with the

knowledge of local, state, and federal regulations and can provide specific guidance tailored to

your facility's protocols.

Essential Steps for MG149 Disposal
The following procedural steps are based on general best practices for the disposal of

laboratory chemicals and should be adapted in consultation with your institution's EHS office.

Waste Identification and Classification: The first step is to classify MG149 as a hazardous

waste.[6][7] Given its nature as a bioactive organic compound, it should be treated as a
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chemical waste. All containers holding MG149 waste must be clearly labeled with the words

"Hazardous Waste" and the full chemical name: "MG149 (2-[2-(4-heptylphenyl)ethyl]-6-

hydroxy-benzoic acid)".[3][7]

Proper Waste Containment: Use a designated, leak-proof container that is compatible with

MG149 and any solvents used. The container must be kept securely closed except when

adding waste. If the original container is used, ensure the label is not defaced. For waste

solutions, it is crucial to know the solvent used (e.g., DMSO, ethanol) as this will affect the

disposal route.

Segregation of Waste: Do not mix MG149 waste with other, incompatible waste streams. For

instance, halogenated and non-halogenated solvent wastes should generally be kept

separate. Solid waste, such as contaminated personal protective equipment (PPE), should

be collected separately from liquid waste.

Accumulation and Storage: Store the waste container in a designated satellite accumulation

area within the laboratory.[8] This area should be under the control of the laboratory

personnel and away from sources of ignition or extreme heat.[9][10]

Request for Pickup: Once the waste container is full or is no longer needed, follow your

institution's procedures to request a hazardous waste pickup from the EHS department.[11]

Do not pour MG149 waste down the drain or dispose of it in the regular trash.[6]

Key Data for Handling and Disposal
The following table summarizes key quantitative data for MG149, which is essential for safe

handling and for providing accurate information to EHS personnel.
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Property Value Source

Molecular Formula C₂₂H₂₈O₃ [3]

Molecular Weight 340.5 g/mol [3]

IC₅₀ for Tip60 74 µM [1][2][3][5]

IC₅₀ for MOF 47 µM [1][2][3][5]

Solubility in DMSO 30 mg/mL [3]

Solubility in Ethanol 30 mg/mL [3]

Storage (Powder) -20°C for 3 years [1]

Storage (In Solvent) -80°C for 1 year [1]

Visualizing the Disposal Workflow
To further clarify the disposal process, the following diagram illustrates the logical steps from

waste generation to final disposal.
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Caption: Logical workflow for the proper disposal of MG149.
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Disclaimer: This information is intended as a general guide. Always adhere to the specific

protocols and regulations established by your institution's Environmental Health and Safety

department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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